Cas no 1241032-04-1 (5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1241032-04-1
• MF: C₁₆H₁₇ClN₄O₃S
• MW: 380.849180936813
• CID: 5855151
• PubChem ID: 36868406
• Update Time: 2025-06-27

5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z296604254
• 1241032-04-1
• 5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide
• EN300-26594617
• AKOS034103021

• Inchi： 1S/C16H17ClN4O3S/c1-24-11-5-3-4-10(8-11)14(22)18-6-7-19-15(23)13-12(17)9-20-16(21-13)25-2/h3-5,8-9H,6-7H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key： IBFKFSCMXMFMCG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NCCNC(C1C=CC=C(C=1)OC)=O)=O)SC

Computed Properties

• Exact Mass: 380.0709893g/mol
• Monoisotopic Mass: 380.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 119Ų

Additional information on 5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide

Research Brief on 5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 1241032-04-1)

In recent years, the compound 5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 1241032-04-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine-4-carboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in oncology and infectious diseases. The presence of chloro, methoxy, and methylsulfanyl functional groups contributes to its diverse biological activities, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. In vitro assays have demonstrated its inhibitory activity against specific kinase targets, which are often dysregulated in various cancers. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potent inhibition of protein kinases involved in cell proliferation pathways, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Additionally, the compound's pharmacokinetic properties have been explored to assess its suitability as a drug candidate. Preclinical studies have shown favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Recent advancements in prodrug strategies and formulation technologies aim to address these challenges, as reported in the European Journal of Pharmaceutical Sciences (2024). These efforts are critical for translating the compound's promising in vitro activity into clinically viable therapeutics.

The structural versatility of 5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide has also spurred interest in its use as a chemical probe. Researchers have utilized this compound to investigate signaling pathways and protein-protein interactions, providing valuable insights into disease mechanisms. For example, a study in ACS Chemical Biology (2023) employed this molecule to map the interactome of a key oncogenic protein, revealing previously unknown binding partners and regulatory nodes.

Despite these advancements, challenges remain in the development of this compound. Issues such as selectivity, off-target effects, and potential toxicity need to be thoroughly addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and advance it through the drug discovery pipeline. The ongoing research holds promise for uncovering new therapeutic applications and refining its pharmacological profile.

In conclusion, 5-chloro-N-{2-[(3-methoxyphenyl)formamido]ethyl}-2-(methylsulfanyl)pyrimidine-4-carboxamide represents a compelling case study in modern drug discovery. Its multifaceted biological activities and structural features position it as a valuable tool for both therapeutic development and basic research. Continued investigation into its mechanisms of action and optimization of its drug-like properties will be essential for realizing its full potential in addressing unmet medical needs.